Cas no 1469139-91-0 (3-Ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1469139-91-0
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5693100
• PubChem ID: 65000065
• Update Time: 2025-09-22

3-Ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014332095
• 1469139-91-0
• CS-0287933
• 3-ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylicacid
• EN300-1122467
• 3-ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-ethyl-1-(2-thienyl)-
• 3-Ethyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H14O2S/c1-2-8-6-11(7-8,10(12)13)9-4-3-5-14-9/h3-5,8H,2,6-7H2,1H3,(H,12,13)
• InChI Key： KEUBEMAKMHIVCT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CC(CC)C1

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 350.0±25.0 °C(Predicted)
• pka: 4.33±0.40(Predicted)